1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one
Description
“1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one” is a chemical compound with the CAS number 161957-59-1 . It is also known as 3’-Chloro-2’-fluoroacetophenone . The compound has a molecular weight of 172.58 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for the compound is 1S/C8H6ClFO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a liquid at room temperature . and is stored under an inert atmosphere at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one involves the reaction of 3-chloro-2-fluorobenzoyl chloride with 1,1,1-trifluoroacetone in the presence of a base.", "Starting Materials": [ "3-chloro-2-fluorobenzoyl chloride", "1,1,1-trifluoroacetone", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add 3-chloro-2-fluorobenzoyl chloride to a solution of 1,1,1-trifluoroacetone in a solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine or pyridine to the reaction mixture to catalyze the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with a suitable solvent such as ethyl acetate or dichloromethane.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1516455-76-7 |
Molecular Formula |
C8H3ClF4O |
Molecular Weight |
226.6 |
Purity |
95 |
Origin of Product |
United States |
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